Cas no 68287-05-8 (3-O-Me-3,7-Dihydroxy-2H-1-benzopyran-2-one)

• Product Name: 3-O-Me-3,7-Dihydroxy-2H-1-benzopyran-2-one
• CAS No: 68287-05-8
• MF: C₁₀H₈O₄
• MW: 192.168123245239
• CID: 2000833
• PubChem ID: 12466112
• Update Time: 2025-04-21

3-O-Me-3,7-Dihydroxy-2H-1-benzopyran-2-one Chemical and Physical Properties

Names and Identifiers

• 3-O-Me-3,7-Dihydroxy-2H-1-benzopyran-2-one
• 7-hydroxy-3-methoxycoumarin
• Methoxy-Umbelliferon
• A901168
• 68287-05-8
• SCHEMBL250387
• DB-296769

• Inchi： 1S/C10H8O4/c1-13-9-4-6-2-3-7(11)5-8(6)14-10(9)12/h2-5,11H,1H3
• InChI Key： PGPVICRXSGQXJL-UHFFFAOYSA-N
• SMILES： O1C(C(=CC2C=CC(=CC1=2)O)OC)=O

Computed Properties

• Exact Mass: 192.04225873g/mol
• Monoisotopic Mass: 192.04225873g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 55.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives 7-hydroxycoumarins
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Hydroxycoumarins 7-hydroxycoumarins